Cas no 1227588-29-5 (6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile
• CAS No: 1227588-29-5
• MF: C₁₃H₈ClFN₂
• MW: 246.66742515564
• CID: 4913746
• Update Time: 2025-05-20

6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile
• 6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8ClFN2/c14-13-11(6-5-9(17-13)7-8-16)10-3-1-2-4-12(10)15/h1-6H,7H2
• InChI Key： OYXMNLATWGQYCH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CC#N)=N1)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile

Introduction to 6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile (CAS No: 1227588-29-5)

6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile, with the chemical formula C₉H₅ClFN₂, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a chloro substituent at the 6th position of the pyridine ring and a 2-fluorophenyl group at the 5th position, coupled with an acetonitrile moiety at the 2nd position. These structural attributes make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The CAS number 1227588-29-5 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature and databases. The presence of both chloro and fluoro substituents enhances the reactivity and selectivity of this compound, making it valuable in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often required in drug discovery processes.

In recent years, 6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile has garnered attention for its potential applications in medicinal chemistry. The fluorine atom, being highly electronegative, influences the electronic properties of the molecule, thereby modulating its biological activity. This feature is particularly useful in designing ligands for enzyme inhibition and receptor binding studies. For instance, fluorinated pyridines have been shown to improve metabolic stability and binding affinity in small molecule drugs.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of pharmacologically active agents. Researchers have leveraged its structural motifs to develop inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The chloro substituent facilitates nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups that can fine-tune biological activity. Meanwhile, the acetonitrile group provides a site for further derivatization through nucleophilic addition or condensation reactions.

The agrochemical industry has also benefited from the versatility of 6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile. Its structural components are integral in formulating novel pesticides and herbicides that exhibit enhanced efficacy and environmental compatibility. The fluorophenyl ring, for example, has been associated with improved lipophilicity and bioavailability, crucial factors in agricultural applications. Furthermore, the compound’s stability under various environmental conditions makes it a candidate for long-lasting formulations that reduce application frequency.

Advances in computational chemistry have further elucidated the potential of this compound. Molecular modeling studies have revealed that modifications to its structure can significantly alter its interactions with biological targets. For instance, optimizing the spatial orientation of substituents can enhance binding affinity to specific enzymes or receptors. These insights are invaluable for drug designers aiming to develop high-affinity ligands with minimal side effects.

The synthesis of 6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. Additionally, protecting group strategies are often utilized to ensure regioselective functionalization at multiple sites within the molecule. These synthetic approaches underscore the compound’s importance as a building block in advanced chemical synthesis.

In conclusion, 6-Chloro-5-(2-fluorophenyl)pyridine-2-acetonitrile (CAS No: 1227588-29-5) represents a cornerstone in pharmaceutical and agrochemical research due to its structural versatility and reactivity. Its applications span across drug discovery, material science, and agricultural chemistry, demonstrating its broad utility. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to remain a critical component in future chemical innovations.